Cas no 34140-44-8 (3(2H)-Isoquinolinone, 6,7-dimethoxy-)

• Product Name: 3(2H)-Isoquinolinone, 6,7-dimethoxy-
• CAS No: 34140-44-8
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 1462656
• PubChem ID: 24976559
• Update Time: 2025-04-20

3(2H)-Isoquinolinone, 6,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoquinolinone, 6,7-dimethoxy-
• 6,7-dimethoxy-isoquinolin-3-ol
• SCHEMBL5780395
• 6,7-dimethoxy-3-isoquinolinol
• 34140-44-8
• DB-140337
• 6,7-Dimethoxyisoquinolin-3(2H)-one
• 6,7-Dimethoxy-3(2h)-isoquinolinone

• Inchi： 1S/C11H11NO3/c1-14-9-3-7-5-11(13)12-6-8(7)4-10(9)15-2/h3-6H,1-2H3,(H,12,13)
• InChI Key： ABGRUHODZWXRCB-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=CC(NC=C2C=1)=O)OC

Computed Properties

• Exact Mass: 205.07393
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.56